Cas no 2229001-75-4 ((4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine)

• Product Name: (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine
• CAS No: 2229001-75-4
• MF: C₁₄H₁₇F₂N₃
• MW: 265.301689863205
• CID: 5838234
• PubChem ID: 165693818
• Update Time: 2025-06-13

(4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine
• (4,4-difluoro-1-{imidazo[1,2-a]pyridin-2-yl}cyclohexyl)methanamine
• EN300-1956053
• 2229001-75-4

• Inchi： 1S/C14H17F2N3/c15-14(16)6-4-13(10-17,5-7-14)11-9-19-8-2-1-3-12(19)18-11/h1-3,8-9H,4-7,10,17H2
• InChI Key： WNMAZBRIYOMFDZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CN3C=CC=CC3=N2)(CN)CC1)F

Computed Properties

• Exact Mass: 265.13905388g/mol
• Monoisotopic Mass: 265.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.3Ų

Additional information on (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine

Introduction to (4,4-Difluoro-1-{Imidazo1,2-Apyridin-2-yl}Cyclohexyl)methanamine (CAS No. 2229001-75-4)

(4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine, CAS No. 2229001-75-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit remarkable structural and functional diversity, making it a promising candidate for various therapeutic applications. The presence of both fluoro and imidazo1,2-apyridin moieties in its molecular framework imparts unique chemical properties that are highly relevant to contemporary drug discovery efforts.

The cyclohexyl substituent in the molecule contributes to its steric bulk and enhances its solubility profile, which is a critical factor in drug formulation and delivery. This structural feature is particularly valuable in designing molecules that require precise targeting and controlled release within biological systems. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets, further elucidating their potential pharmacological significance.

In the realm of medicinal chemistry, the integration of heterocyclic structures like imidazo1,2-apyridin has been extensively explored due to their ability to modulate enzyme activity and receptor binding. The fluoro group, on the other hand, is renowned for its ability to enhance metabolic stability and binding affinity. The combination of these elements in (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine creates a molecule with multifaceted potential for therapeutic intervention.

Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation pharmaceuticals. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of adjacent functional groups, thereby modulating the overall reactivity and bioavailability of the molecule. This has led to increased interest in fluorinated derivatives as pharmacophores in drug design. The specific arrangement of atoms in (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine exemplifies how strategic modifications can yield compounds with enhanced pharmacological properties.

The cyclohexyl ring provides a rigid scaffold that can be exploited to optimize interactions with biological targets. This structural motif is frequently employed in drug design due to its ability to adopt multiple conformations while maintaining stability. The presence of both fluoro and heterocyclic groups makes this compound particularly interesting for further investigation into its potential applications in treating various diseases.

In the context of drug discovery, (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine represents a convergence of innovative chemical synthesis and biological research. The compound's unique structural features suggest its utility in developing novel therapeutic agents targeting complex biological pathways. As computational methods continue to evolve, researchers are better positioned to predict the behavior of such molecules in vivo, accelerating the pace of drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have enabled chemists to construct complex molecular architectures with high fidelity. The incorporation of fluorine atoms into organic molecules often presents synthetic challenges due to their reactivity and sensitivity to environmental conditions. However, recent advancements in synthetic methodologies have made it possible to incorporate fluorine into target molecules efficiently.

The potential applications of (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine span across multiple therapeutic areas. Its structural features make it a versatile scaffold for designing molecules that interact with enzymes and receptors involved in inflammatory responses, infectious diseases, and cancer biology. The ability to fine-tune its pharmacological properties through structural modifications offers a pathway to develop targeted therapies with improved efficacy and reduced side effects.

Ongoing research is focused on exploring the pharmacokinetic profile of this compound to ensure optimal delivery and bioavailability. Studies are being conducted to assess its metabolic stability, distribution across biological compartments, and excretion pathways. These investigations are crucial for translating preclinical findings into clinical applications where patient outcomes depend on precise dosing regimens.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has significantly accelerated the discovery process for novel therapeutics like (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine. These approaches allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity without extensive experimental validation.

In conclusion, (4,4-difluoro-1-{imidazo1,2-apyridin-2-yl}cyclohexyl)methanamine is a structurally intricate compound with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule and similar derivatives, it is likely that we will see more innovative treatments emerge from these studies.